3-Cyclopropoxy-N-methylpicolinamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C10H12N2O2/c1-11-10(13)9-8(3-2-6-12-9)14-7-4-5-7/h2-3,6-7H,4-5H2,1H3,(H,11,13)
• InChI Key: NERJDRUEQRQQJJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC=N1)OC2CC2

Description

3-Cyclopropoxy-N-methylpicolinamide is a heterocyclic compound featuring a pyridine core substituted with a cyclopropoxy group at the 3-position and an N-methyl amide moiety at the 2-position. Its molecular formula is C₁₀H₁₂N₂O₂, with a molecular weight of 192.22 g/mol. Structurally, the cyclopropoxy group enhances metabolic stability compared to bulkier alkoxy substituents, while the N-methyl amide contributes to moderate lipophilicity, influencing solubility and membrane permeability.

Preparation Methods

The synthesis of 3-Cyclopropoxy-N-methylpicolinamide typically involves the reaction of picolinamide derivatives with cyclopropyl-containing reagents under specific conditions. One common method involves the use of cyclopropylamine and N-methylpicolinamide in the presence of a suitable catalyst and solvent . The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

3-Cyclopropoxy-N-methylpicolinamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the cyclopropoxy group, using reagents like halogens or nucleophiles under appropriate conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Cyclopropoxy-N-methylpicolinamide has several scientific research applications:

Medicinal Chemistry: It is used in the design and synthesis of novel pharmaceutical agents, particularly as a scaffold for developing kinase inhibitors and other therapeutic compounds.

Biology: The compound is studied for its potential biological activities, including anticancer and antimicrobial properties.

Materials Science: It is explored for its potential use in the development of advanced materials, such as polymers and coatings, due to its unique chemical structure.

Industry: The compound is used in various industrial applications, including as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N-methylpicolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. For instance, in medicinal chemistry, it may act as an inhibitor of certain kinases by binding to their active sites and preventing their normal function . The pathways involved in its mechanism of action depend on the specific application and target molecule.

Comparison with Similar Compounds

Table 1: Comparative Analysis

Property	3-Cyclopropoxy-N-methylpicolinamide	Compound 11
Molecular Formula	C₁₀H₁₂N₂O₂	C₁₆H₁₆N₆OS
Molecular Weight	192.22 g/mol	344.40 g/mol
Core Structure	Pyridine with amide	1,2,4-Thiadiazole fused with pyridine
Cyclopropoxy Position	3-position (pyridine)	5-position (pyridine)
Key Substituents	N-methyl amide	3-Methylpyridinyl, thiadiazol-5-amine
Reported Activity	Not explicitly stated	Macrofilaricidal (vs. Brugia parasites)

Impact of Structural Variations

Cyclopropoxy Positioning

• The 3-cyclopropoxy group in the target compound may confer distinct electronic and steric effects compared to the 5-cyclopropoxy group in Compound 11. Positional differences influence interactions with enzymatic active sites; for example, the 5-substitution in Compound 11 may align better with hydrophobic pockets in parasitic targets.

Heterocyclic Core

• In contrast, the simpler amide group in 3-Cyclopropoxy-N-methylpicolinamide may reduce binding affinity but improve synthetic accessibility.

Substituent Effects

• The N-methyl amide in the target compound reduces polarity, likely enhancing blood-brain barrier penetration compared to Compound 11’s thiadiazol-5-amine. However, the 3-methylpyridinyl group in Compound 11 may improve target specificity for parasitic enzymes.

Pharmacokinetic and Toxicity Considerations

• Lipophilicity : The thiadiazole core in Compound 11 increases logP (predicted ~2.8) compared to the target compound (logP ~1.5), suggesting differences in tissue distribution.
• Metabolic Stability : Both compounds benefit from cyclopropoxy-mediated resistance to oxidative metabolism, but the thiadiazole ring in Compound 11 may introduce susceptibility to hydrolysis.